Eltrombopag-13C4
Eltrombopag-13C4
Brand Name:
Vulcanchem
CAS No.:
1217230-31-3
VCID:
VC0028920
InChI:
InChI=1S/C25H22N4O4/c1-14-10-11-19(12-15(14)2)29-24(31)22(16(3)28-29)27-26-21-9-5-8-20(23(21)30)17-6-4-7-18(13-17)25(32)33/h4-13,28,30H,1-3H3,(H,32,33)/i3+1,16+1,22+1,24+1
SMILES:
CC1=C(C=C(C=C1)N2C(=O)C(=C(N2)C)N=NC3=CC=CC(=C3O)C4=CC(=CC=C4)C(=O)O)C
Molecular Formula:
C25H22N4O4
Molecular Weight:
446.4 g/mol
Eltrombopag-13C4
CAS No.: 1217230-31-3
Cat. No.: VC0028920
Molecular Formula: C25H22N4O4
Molecular Weight: 446.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1217230-31-3 |
|---|---|
| Molecular Formula | C25H22N4O4 |
| Molecular Weight | 446.4 g/mol |
| IUPAC Name | 3-[3-[[2-(3,4-dimethylphenyl)-5-(113C)methyl-3-oxo-(3,4,5-13C3)1H-pyrazol-4-yl]diazenyl]-2-hydroxyphenyl]benzoic acid |
| Standard InChI | InChI=1S/C25H22N4O4/c1-14-10-11-19(12-15(14)2)29-24(31)22(16(3)28-29)27-26-21-9-5-8-20(23(21)30)17-6-4-7-18(13-17)25(32)33/h4-13,28,30H,1-3H3,(H,32,33)/i3+1,16+1,22+1,24+1 |
| Standard InChI Key | SVOQIEJWJCQGDQ-DEZJEJLXSA-N |
| Isomeric SMILES | CC1=C(C=C(C=C1)N2[13C](=O)[13C](=[13C](N2)[13CH3])N=NC3=CC=CC(=C3O)C4=CC(=CC=C4)C(=O)O)C |
| SMILES | CC1=C(C=C(C=C1)N2C(=O)C(=C(N2)C)N=NC3=CC=CC(=C3O)C4=CC(=CC=C4)C(=O)O)C |
| Canonical SMILES | CC1=C(C=C(C=C1)N2C(=O)C(=C(N2)C)N=NC3=CC=CC(=C3O)C4=CC(=CC=C4)C(=O)O)C |
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